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Compound of Interest

Compound Name: 2-Bromothiazole-5-methanol

CAS No.: 687636-93-7

Cat. No.: B1277740

Get Quote

In the landscape of pharmaceutical and materials science, heterocyclic compounds are

fundamental building blocks. Among them, 2-Bromothiazole-5-methanol stands out as a

versatile intermediate, prized for its reactive handles that permit a diverse range of chemical

transformations. The precise structural elucidation of this molecule is not merely an academic

exercise; it is a critical prerequisite for its effective use in complex synthesis pathways. Carbon-

13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy offers a direct, non-destructive

window into the carbon framework of the molecule.[1][2] This guide provides a comprehensive,

in-depth analysis of the ¹³C NMR spectrum of 2-Bromothiazole-5-methanol, blending

foundational principles with practical, field-proven insights for researchers, scientists, and drug

development professionals.

Foundational Principles: Decoding the ¹³C Chemical
Shift in a Substituted Thiazole
The ¹³C NMR spectrum provides a unique signal for each chemically distinct carbon atom in a

molecule, with its position on the spectrum—the chemical shift (δ), measured in parts per

million (ppm)—being exquisitely sensitive to its local electronic environment.[1][3][4] For a
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molecule like 2-Bromothiazole-5-methanol, a nuanced understanding of several competing

factors is essential for accurate spectral interpretation.

Hybridization and Electronegativity: The thiazole ring is an aromatic system, meaning its

carbons (C2, C4, C5) are sp² hybridized and will resonate "downfield" (at higher ppm values)

compared to the sp³ hybridized carbon of the methanol group (-CH₂OH).[5] Furthermore, the

presence of highly electronegative heteroatoms—nitrogen, sulfur, and oxygen—withdraws

electron density from adjacent carbons, deshielding them and shifting their signals further

downfield.[6]

The Heavy Atom Effect of Bromine: While bromine is electronegative, its primary influence

on the carbon to which it is directly bonded (the ipso-carbon) is not a simple deshielding

effect. Instead, a phenomenon known as the "heavy atom effect" dominates.[7] The large,

diffuse electron cloud of bromine induces shielding through spin-orbit coupling, causing the

C2 signal to appear "upfield" (at a lower ppm value) than what electronegativity alone would

predict.[7][8]

Substituent Effects: The electron-withdrawing bromine atom and the slightly electron-

donating hydroxymethyl group (-CH₂OH) modulate the electron density around the thiazole

ring, causing subtle but predictable shifts in the positions of the C4 and C5 signals relative to

an unsubstituted thiazole.[9][10][11]

Experimental Protocol: A Self-Validating Workflow
for High-Fidelity Data Acquisition
The integrity of any spectral analysis rests upon the quality of the acquired data. The following

protocol is designed to yield a high-resolution, unambiguous ¹³C NMR spectrum.

Sample Preparation
Solvent Selection: Choose a deuterated solvent in which the analyte is freely soluble.

Deuterated chloroform (CDCl₃) is a common first choice due to its relatively inert nature and

single-carbon resonance at ~77.16 ppm, which serves as a convenient secondary reference.

[12] For compounds with lower solubility, deuterated dimethyl sulfoxide (DMSO-d₆) is an

excellent alternative.
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Analyte Concentration: Dissolve approximately 10-25 mg of 2-Bromothiazole-5-methanol
in 0.6-0.7 mL of the chosen deuterated solvent. While ¹³C NMR is less sensitive than ¹H

NMR, this concentration is typically sufficient for modern spectrometers.[13]

Reference Standard: Add a small drop of tetramethylsilane (TMS) as the primary internal

reference standard, defining the 0.0 ppm point on the chemical shift scale.[3][4]

Filtration: Transfer the solution to a clean, dry 5 mm NMR tube, filtering through a small plug

of glass wool in a Pasteur pipette if any particulate matter is visible.

Spectrometer Configuration & Data Acquisition
The following parameters are typical for a 400 or 500 MHz NMR spectrometer (operating at a

¹³C frequency of 101 or 126 MHz, respectively).

Experiment: Standard ¹³C observation with proton broadband decoupling.

Pulse Angle: 30-45°. A smaller flip angle allows for a shorter relaxation delay.

Relaxation Delay (d1): 2 seconds. This provides a good compromise between signal

intensity and experiment time for qualitative analysis.[13]

Acquisition Time (at): ~1-2 seconds.

Number of Scans (ns): 128 to 1024 scans, depending on the sample concentration. The low

natural abundance (1.1%) of ¹³C necessitates signal averaging to achieve an adequate

signal-to-noise ratio.

Temperature: 298 K (25 °C).
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Caption: High-level workflow for ¹³C NMR data acquisition.

Spectral Interpretation and Peak Assignment
The ¹³C NMR spectrum of 2-Bromothiazole-5-methanol is expected to exhibit four distinct

signals, corresponding to the four unique carbon environments in the molecule. The following

analysis provides a reasoned prediction of their chemical shifts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1277740/docs?utm_src=pdf-body-img#foreword-the-structural-keystone-in-modern-chemistry
https://www.benchchem.com/product/b1277740/docs?utm_src=pdf-body#foreword-the-structural-keystone-in-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Structure of 2-Bromothiazole-5-methanol with carbon numbering.

Predicted Chemical Shifts and Rationale
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Carbon Atom
Predicted Chemical Shift
(δ, ppm)

Rationale

-CH₂OH 55 - 65

This is the only sp³ hybridized

carbon, placing it furthest

upfield. It is directly bonded to

an electronegative oxygen

atom, which shifts it downfield

relative to a standard alkane

carbon.[5][6]

C4 120 - 128

This sp² carbon is part of the

aromatic ring. Its chemical shift

is influenced by the adjacent

nitrogen and sulfur atoms. In

unsubstituted thiazole, C4

appears around 119 ppm. The

substituents at C2 and C5 will

have a minor electronic effect

on this position.

C2 135 - 145

This carbon is bonded to three

heteroatoms (N, S, Br). While

N and S are strongly

deshielding, the "heavy atom

effect" of bromine provides a

significant shielding

contribution, shifting the peak

upfield from where it might

otherwise be expected.[7] For

comparison, the C2 in 2-

chlorothiazole is ~153 ppm;

the heavier bromine atom will

result in a lower chemical shift.

C5 150 - 160 This sp² carbon is deshielded

by the adjacent sulfur atom

and the electronic effects of

the ring system. The
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substitution with the -CH₂OH

group further influences its

position. In similar thiazole

systems, C5 often appears

downfield.[14][15]

Note: These are predicted values based on established principles and data from related

structures. Actual experimental values may vary slightly based on solvent and other

experimental conditions.

Corroborative Analysis with Advanced Techniques
For unambiguous assignment, especially in more complex derivatives, two-dimensional NMR

experiments are invaluable.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates carbon

atoms with their directly attached protons. In this molecule, an HSQC spectrum would show

a correlation cross-peak between the C4 signal and the H4 signal, and another between the

-CH₂OH carbon signal and the -CH₂OH proton signal, definitively confirming their

assignments.

HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations

between carbons and protons that are two or three bonds away. It is powerful for identifying

quaternary (non-protonated) carbons like C2 and C5 by observing their correlations to

nearby protons. For instance, the C5 signal should show a correlation to the protons of the -

CH₂OH group.

Conclusion
The ¹³C NMR analysis of 2-Bromothiazole-5-methanol is a clear demonstration of modern

structural elucidation. A successful interpretation hinges on moving beyond simple

electronegativity arguments and embracing a more holistic view that includes the heavy atom

effect, hybridization, and subtle substituent influences. By following a robust experimental

protocol and applying these foundational principles, researchers can confidently assign the four

characteristic signals in the spectrum, verifying the integrity of this critical chemical building
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block. The predictive framework outlined in this guide serves as a reliable starting point for the

analysis of this and other similarly substituted heterocyclic systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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